molecular formula C16H26ClNO3 B2736682 1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride CAS No. 1185712-05-3

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

Cat. No. B2736682
CAS RN: 1185712-05-3
M. Wt: 315.84
InChI Key: LVJXTWCAJCNGJJ-UHFFFAOYSA-N
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Description

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride, also known as AZP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. AZP is a beta-adrenergic receptor antagonist, which means that it has the ability to block the effects of adrenaline and other stress hormones in the body.

Scientific Research Applications

Chemical Synthesis and Polymer Applications

Research into monomers for adhesive polymers has shown advancements in the synthesis and characterization of novel monomers. For example, 1,3-Bis(methacrylamido)propane-2-yl dihydrogen phosphate was synthesized and investigated for its adhesive properties, hydrolytic stability, and biocompatibility, showcasing its potential in dental and other biomedical applications (Moszner et al., 2006).

Pharmacological Research

In the field of pharmacological research, certain azepine derivatives have been synthesized and evaluated for their potential as inhibitors of norepinephrine reuptake. These studies are crucial for developing new therapeutic agents targeting neurological disorders (Schou et al., 2006).

Antimicrobial and Antioxidant Activities

Research on (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones and related compounds demonstrates their synthesis and evaluation for antimicrobial and antioxidant activities. These studies contribute to the discovery of new compounds with potential applications in fighting infections and oxidative stress (Čižmáriková et al., 2020).

Material Science and Photophysics

Investigations into the formation and dissociation of intra-intermolecular hydrogen-bonded solute-solvent complexes provide insights into chemical interactions that are fundamental to understanding solvent effects in chemistry and material science (Zheng et al., 2006).

properties

IUPAC Name

1-(azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H25NO3.ClH/c1-19-15-8-4-5-9-16(15)20-13-14(18)12-17-10-6-2-3-7-11-17;/h4-5,8-9,14,18H,2-3,6-7,10-13H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVJXTWCAJCNGJJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1OCC(CN2CCCCCC2)O.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H26ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.83 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

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